1-ethyl-7-methyl-4-oxo-N-(4-sulfamoylbenzyl)-1,4-dihydro-1,8-naphthyridine-3-carboxamide

• Molecular Formula: C19H20N4O4S
• Molecular Weight: 400.5 g/mol
• IUPAC Name: 1-ethyl-7-methyl-4-oxo-N-[(4-sulfamoylphenyl)methyl]-1,8-naphthyridine-3-carboxamide
• InChI: InChI=1S/C19H20N4O4S/c1-3-23-11-16(17(24)15-9-4-12(2)22-18(15)23)19(25)21-10-13-5-7-14(8-6-13)28(20,26)27/h4-9,11H,3,10H2,1-2H3,(H,21,25)(H2,20,26,27)
• InChI Key: TYDUERSPLVSSNS-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C(C(=O)C2=C1N=C(C=C2)C)C(=O)NCC3=CC=C(C=C3)S(=O)(=O)N

Description

1-Ethyl-7-methyl-4-oxo-N-(4-sulfamoylbenzyl)-1,4-dihydro-1,8-naphthyridine-3-carboxamide is a naphthyridine-based compound characterized by a 1,8-naphthyridine core substituted with ethyl, methyl, and oxo groups at positions 1, 7, and 4, respectively. The 3-carboxamide moiety is further functionalized with a 4-sulfamoylbenzyl group.

Biological Activity

1-Ethyl-7-methyl-4-oxo-N-(4-sulfamoylbenzyl)-1,4-dihydro-1,8-naphthyridine-3-carboxamide is a synthetic compound belonging to the naphthyridine family, known for its diverse biological activities. This article explores its biological activity, including anticancer and anti-inflammatory properties, and presents relevant case studies and research findings.

Chemical Structure and Properties

The compound's structure can be represented as follows:

$$\text{C}_{17}\text{H}_{20}\text{N}_{4}\text{O}_{3}\text{S}$$

It features a naphthyridine core with various substituents that contribute to its biological activity.

Anticancer Activity

Research has demonstrated that derivatives of 1,8-naphthyridine-3-carboxamide exhibit significant cytotoxic effects against various cancer cell lines. A study highlighted the following findings:

• Cytotoxicity : Compound 12 from the naphthyridine series showed an IC50 of 1.37 µM against HBL-100 (breast cancer) cells, while other derivatives exhibited IC50 values of 3.0 µM and 3.7 µM against SW-620 (colon) and KB (oral) cancer cells, respectively .

Compound	Cell Line	IC50 (µM)
12	HBL-100	1.37
17	KB	3.0
22	SW-620	3.7

Anti-inflammatory Activity

The compound has also been evaluated for its anti-inflammatory properties. In vitro tests indicated modulation in cytokine levels secreted by dendritic cells, suggesting potential therapeutic applications in inflammatory diseases .

Structure-Activity Relationship (SAR)

The SAR studies indicate that specific substitutions on the naphthyridine scaffold significantly influence biological activity. The presence of the sulfamoyl group enhances binding affinity and potency against target enzymes.

Case Studies

• Cytotoxicity Evaluation : A series of naphthyridine derivatives were synthesized and tested for their cytotoxic effects across multiple cancer cell lines. The results demonstrated a clear correlation between structural modifications and increased cytotoxicity.
• Inflammation Modulation : Another study focused on the anti-inflammatory effects of these compounds, revealing that certain derivatives could effectively reduce pro-inflammatory cytokine production in activated immune cells.

Scientific Research Applications

Key Structural Features

• Naphthyridine Core : Central to its biological activity.
• Sulfonamide Group : Imparts antibacterial properties.
• Carboxamide Group : Enhances solubility and bioavailability.

Antibacterial Activity

Research indicates that derivatives of naphthyridine, including this compound, exhibit significant antibacterial properties. The sulfonamide moiety is particularly effective against various Gram-positive and Gram-negative bacteria.

Case Studies

• A study published in the Journal of Medicinal Chemistry demonstrated that naphthyridine derivatives could effectively inhibit the growth of multi-drug resistant bacterial strains. The compound showed potent activity against both Staphylococcus aureus and Escherichia coli, indicating its potential as a new antibiotic agent .

Antitumor Activity

The compound has also been investigated for its antitumor effects. Studies have shown that it can induce apoptosis in cancer cells by targeting specific pathways involved in cell cycle regulation.

Case Studies

• Research published in Cancer Letters highlighted the effectiveness of naphthyridine derivatives in reducing tumor growth in xenograft models, providing evidence for their potential use in cancer therapy .

Anti-inflammatory Effects

In addition to its antibacterial and antitumor activities, the compound exhibits anti-inflammatory properties. It modulates inflammatory responses by inhibiting pro-inflammatory cytokines such as TNFα and IL-6.

Case Studies

• A study in Pharmacology Reports demonstrated that naphthyridine derivatives could significantly reduce inflammation in animal models of arthritis, suggesting therapeutic applications for inflammatory diseases .

Structure-Activity Relationship (SAR)

The biological activity of this compound is influenced by its chemical structure:

• Substituents on the Naphthyridine Ring : Modifications can enhance or diminish activity.
• Sulfonamide and Carboxamide Groups : Critical for interaction with biological targets.

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent Variations and Physicochemical Properties

The 1,8-naphthyridine scaffold is highly modular, with substitutions significantly altering properties. Key analogs include:

Compound Name / ID	Substituents	Molecular Formula	Yield (%)	Melting Point (°C)	Key Features
Target Compound	4-Sulfamoylbenzyl (N-substituent)	Not explicitly provided	-	-	Sulfamoyl group may enhance solubility and hydrogen-bonding capacity .
2k ()	3,5-Dichloropyridin-4-yl, 4-fluorobenzyl	C₂₂H₁₆Cl₂FN₃O₂	7	266–269	Low yield due to steric hindrance from dichloropyridinyl group .
2l ()	5-Methyl-1,3,4-oxadiazol-2-yl	C₁₅H₁₅N₅O₃	68	188–191	High yield; oxadiazole enhances π-stacking potential .
5a4 ()	4-Chlorobenzyl, 4-chlorophenyl	C₂₂H₁₅Cl₂N₃O₂	66	193–195	Chlorine atoms increase ClogP (hydrophobicity) for membrane penetration .
Trifluoromethylbenzyl analog ()	3-(Trifluoromethyl)benzyl	C₂₀H₁₈F₃N₃O₂	-	-	Trifluoromethyl group improves metabolic stability and lipophilicity .

Key Observations :

• Sulfamoyl vs. Halogenated Substituents : The sulfamoyl group in the target compound may confer better aqueous solubility compared to halogenated analogs (e.g., 2k, 5a4), which are more hydrophobic .
• Yield Variations : Substituent bulkiness impacts yields. For example, 2k’s dichloropyridinyl group results in 7% yield, while 2l’s oxadiazole achieves 68% .

Pharmacokinetic Considerations

• ClogP and Absorption: Chlorinated derivatives (e.g., 5a2 in ) have ClogP values of 4.09, favoring mycobacterial cell wall penetration .
• Metabolic Stability : Fluorinated analogs (e.g., trifluoromethylbenzyl in ) resist oxidative metabolism, a trait the sulfamoyl group may share due to its electronegative character .

Q & A

Q. Reproducibility Tips :

• Monitor reactions via TLC (silica gel, 4:1 CHCl₃:MeOH) .
• Purify intermediates via recrystallization (ethanol/water mixtures) or column chromatography .

Advanced: How can reaction conditions be optimized to improve yields of 1-ethyl-7-methyl-4-oxo derivatives, particularly when scaling up?

Answer:
Optimization strategies include:

• Ultrasonic-Assisted Synthesis : Reduces reaction time and improves yields by enhancing reagent mixing (e.g., 60–70% yield improvement in sonochemical vs. thermal methods) .
• Catalyst Screening : Use Lewis acids (e.g., ZnCl₂) to accelerate cyclization .
• Scale-Up Adjustments : Replace volatile solvents (e.g., DMF) with greener alternatives (e.g., PEG-400) to simplify purification .

Q. Table 1: Representative Characterization Data

Compound ID	¹H NMR (δ, ppm)	IR (C=O, cm⁻¹)	Yield (%)	Reference
5a4	9.19 (NH), 9.29 (H2)	1686.4	66
5a2	9.80 (NH), 9.15 (H2)	1651.1	76

Q. Table 2: Reaction Conditions for Key Intermediates

Step	Reagents/Conditions	Time	Yield (%)	Reference
Cyclization	Diethyl ethoxymalenate, 120°C	24 h	55–66
Amidation	POCl₃, DMF, 80°C	4 h	60–70